Cas no 83747-02-8 (tert-Butyl 4,4-dimethylpent-2-ynoate)
83747-02-8 structure
Product Name:tert-Butyl 4,4-dimethylpent-2-ynoate
CAS No:83747-02-8
MF:C11H18O2
MW:182.259423732758
CID:2804702
PubChem ID:12840210
Update Time:2025-04-21
tert-Butyl 4,4-dimethylpent-2-ynoate Chemical and Physical Properties
Names and Identifiers
-
- EN300-786753
- tert-Butyl 4,4-dimethylpent-2-ynoate
- DTXSID40511185
- 83747-02-8
-
- Inchi: 1S/C11H18O2/c1-10(2,3)8-7-9(12)13-11(4,5)6/h1-6H3
- InChI Key: ZIJPZRKTYWGAIC-UHFFFAOYSA-N
- SMILES: O(C(C#CC(C)(C)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 182.130679813Da
- Monoisotopic Mass: 182.130679813Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26.3Ų
tert-Butyl 4,4-dimethylpent-2-ynoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-786753-0.05g |
tert-butyl 4,4-dimethylpent-2-ynoate |
83747-02-8 | 95.0% | 0.05g |
$1104.0 | 2025-03-21 | |
| Enamine | EN300-786753-0.1g |
tert-butyl 4,4-dimethylpent-2-ynoate |
83747-02-8 | 95.0% | 0.1g |
$1157.0 | 2025-03-21 | |
| Enamine | EN300-786753-0.25g |
tert-butyl 4,4-dimethylpent-2-ynoate |
83747-02-8 | 95.0% | 0.25g |
$1209.0 | 2025-03-21 | |
| Enamine | EN300-786753-0.5g |
tert-butyl 4,4-dimethylpent-2-ynoate |
83747-02-8 | 95.0% | 0.5g |
$1262.0 | 2025-03-21 | |
| Enamine | EN300-786753-1.0g |
tert-butyl 4,4-dimethylpent-2-ynoate |
83747-02-8 | 95.0% | 1.0g |
$1315.0 | 2025-03-21 | |
| Enamine | EN300-786753-2.5g |
tert-butyl 4,4-dimethylpent-2-ynoate |
83747-02-8 | 95.0% | 2.5g |
$2576.0 | 2025-03-21 | |
| Enamine | EN300-786753-5.0g |
tert-butyl 4,4-dimethylpent-2-ynoate |
83747-02-8 | 95.0% | 5.0g |
$3812.0 | 2025-03-21 | |
| Enamine | EN300-786753-10.0g |
tert-butyl 4,4-dimethylpent-2-ynoate |
83747-02-8 | 95.0% | 10.0g |
$5652.0 | 2025-03-21 |
tert-Butyl 4,4-dimethylpent-2-ynoate Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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